molecular formula C19H21N3O4S B4642986 methyl 5-(aminocarbonyl)-2-[(3,4-dihydro-2(1H)-isoquinolinylacetyl)amino]-4-methyl-3-thiophenecarboxylate

methyl 5-(aminocarbonyl)-2-[(3,4-dihydro-2(1H)-isoquinolinylacetyl)amino]-4-methyl-3-thiophenecarboxylate

Cat. No. B4642986
M. Wt: 387.5 g/mol
InChI Key: STHJMKUDLAHYCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Synthesis Analysis

The synthesis of complex molecules like this often involves multi-step reactions, starting from simpler precursors. A related example is the synthesis of 5-((arylthio- and heteroarylthio)methylene)-3-(2,2,2-trifluoroethyl)furan-2(5H)-ones, where γ-keto thiolester or γ-keto carboxylic acid are used as starting materials. These intermediates are then reacted with 4-aminoquinoline-derived amines via a ring opening-ring closure (RORC) process, yielding γ-hydroxy-γ-lactams (Kanishchev et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds like the one can be determined using techniques such as X-ray diffraction. For instance, the structure of methyl 4-hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate was confirmed by X-ray diffraction, revealing the presence of a strong intramolecular hydrogen bond (Kovalenko et al., 2019).

Chemical Reactions and Properties

Chemical reactions involving isoquinoline derivatives can be diverse. For example, isoquinoline-1-carboxaldehyde thiosemicarbazones have been synthesized and evaluated for antineoplastic activity, showcasing the versatile chemical reactivity of isoquinoline derivatives (Liu et al., 1995).

Physical Properties Analysis

The physical properties of such compounds can be influenced by their molecular structure. For example, the crystal structure analysis can reveal how intramolecular forces, such as hydrogen bonds, affect the compound's stability and physical state (Vasu et al., 2004).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, can be assessed through various chemical reactions and mechanistic studies. For instance, the reaction of methyl 3-amino-4-cyano-5-methylthiothiophene-2-carboxylate with DMAD showcases the compound's reactivity and the potential to form polyfunctionalized quinolines, indicating a rich chemistry that could be explored for various applications (Tominaga et al., 1994).

properties

IUPAC Name

methyl 5-carbamoyl-2-[[2-(3,4-dihydro-1H-isoquinolin-2-yl)acetyl]amino]-4-methylthiophene-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N3O4S/c1-11-15(19(25)26-2)18(27-16(11)17(20)24)21-14(23)10-22-8-7-12-5-3-4-6-13(12)9-22/h3-6H,7-10H2,1-2H3,(H2,20,24)(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STHJMKUDLAHYCO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC(=C1C(=O)OC)NC(=O)CN2CCC3=CC=CC=C3C2)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

387.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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methyl 5-(aminocarbonyl)-2-[(3,4-dihydro-2(1H)-isoquinolinylacetyl)amino]-4-methyl-3-thiophenecarboxylate
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methyl 5-(aminocarbonyl)-2-[(3,4-dihydro-2(1H)-isoquinolinylacetyl)amino]-4-methyl-3-thiophenecarboxylate
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methyl 5-(aminocarbonyl)-2-[(3,4-dihydro-2(1H)-isoquinolinylacetyl)amino]-4-methyl-3-thiophenecarboxylate
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methyl 5-(aminocarbonyl)-2-[(3,4-dihydro-2(1H)-isoquinolinylacetyl)amino]-4-methyl-3-thiophenecarboxylate
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methyl 5-(aminocarbonyl)-2-[(3,4-dihydro-2(1H)-isoquinolinylacetyl)amino]-4-methyl-3-thiophenecarboxylate
Reactant of Route 6
methyl 5-(aminocarbonyl)-2-[(3,4-dihydro-2(1H)-isoquinolinylacetyl)amino]-4-methyl-3-thiophenecarboxylate

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